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Compound of Interest

Compound Name: iGOT1-01

Cat. No.: B1674425 Get Quote

Essential Safety and Handling Guide for iGOT1-
01
FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This guide provides essential information for the safe handling, use, and disposal of iGOT1-01,

a potent inhibitor of aspartate aminotransferase 1 (GOT1). Researchers, scientists, and drug

development professionals should review this information thoroughly before working with this

compound.

Personal Protective Equipment (PPE)
When handling iGOT1-01, appropriate personal protective equipment is crucial to ensure

personal safety. The following PPE is recommended:

Eye Protection: Chemical safety goggles or a face shield should be worn to prevent eye

contact.

Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene) are required. Inspect

gloves prior to use and dispose of them properly after handling.

Body Protection: A laboratory coat or other protective clothing should be worn to prevent skin

contact.
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Respiratory Protection: If working with the solid form for extended periods or in a poorly

ventilated area, a NIOSH-approved respirator with an appropriate particulate filter is

recommended.

Operational and Disposal Plans
Handling and Storage:

iGOT1-01 is a solid substance.[1] Handle in a well-ventilated area, preferably in a chemical

fume hood, to minimize inhalation exposure. Avoid generating dust.

Storage: Store iGOT1-01 in a tightly sealed container in a dry and well-ventilated place.

Recommended storage temperatures are:

Short-term (days to weeks): 0-4 °C

Long-term (months to years): -20 °C

Spill Response: In case of a spill, wear appropriate PPE and contain the spill. For small spills of

the solid, gently sweep up the material, avoiding dust generation, and place it in a sealed

container for disposal. For larger spills, follow your institution's hazardous material spill

response procedures.

Disposal: Dispose of iGOT1-01 and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations. Do not allow the chemical to

enter drains or waterways. Contact a licensed professional waste disposal service to dispose of

this material.

Quantitative Data
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Property Value Source

Molecular Formula C₁₉H₂₀N₄O [1]

Molecular Weight 320.39 g/mol [1]

Appearance Solid [1]

Storage (Solid)
-20°C for 12 months, 4°C for 6

months
[1]

Storage (In Solvent)
-80°C for 6 months, -20°C for 6

months
[1]

Solubility 10 mM in DMSO [1]

Signaling Pathway
iGOT1-01 is an inhibitor of Glutamate-Oxaloacetate Transaminase 1 (GOT1), a key enzyme in

cellular metabolism.[2] GOT1 plays a crucial role in amino acid metabolism and the malate-

aspartate shuttle.[3] In certain cancer cells, particularly those with KRAS mutations, there is a

reliance on a metabolic pathway involving GOT1 to maintain redox homeostasis and support

proliferation.[2] Inhibition of GOT1 by iGOT1-01 disrupts these processes, leading to an

accumulation of metabolic intermediates and a reduction in essential products like NADH and

aspartate, which can ultimately inhibit cancer cell growth.[3]
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Caption: Inhibition of GOT1 by iGOT1-01 disrupts metabolic pathways crucial for cancer cell

survival.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1674425?utm_src=pdf-body-img
https://www.benchchem.com/product/b1674425?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
The following are generalized protocols for common experiments involving iGOT1-01. Specific

concentrations and incubation times may need to be optimized for different cell lines and

experimental conditions.

In Vitro Cell Viability Assay:

Cell Seeding: Plate cells in a 96-well plate at a predetermined density and allow them to

adhere overnight.

Compound Preparation: Prepare a stock solution of iGOT1-01 in DMSO. Further dilute the

stock solution in cell culture medium to achieve the desired final concentrations.

Treatment: Remove the overnight culture medium from the cells and replace it with the

medium containing various concentrations of iGOT1-01. Include a vehicle control (DMSO)

and a positive control for cell death.

Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a

humidified incubator with 5% CO₂.

Viability Assessment: After incubation, assess cell viability using a suitable method, such as

MTT, MTS, or a resazurin-based assay, following the manufacturer's instructions.

Data Analysis: Measure the absorbance or fluorescence using a plate reader and calculate

the percentage of viable cells relative to the vehicle control.

Experimental Workflow for Cell-Based Assays:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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